Cas no 1361671-08-0 (3-Chloro-2-(2,3,5-trichlorophenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-(2,3,5-trichlorophenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1361671-08-0
• MF: C₁₂H₄Cl₄F₃N
• MW: 360.974069595337
• CID: 4966475
• Update Time: 2025-10-24

3-Chloro-2-(2,3,5-trichlorophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2,3,5-trichlorophenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl4F3N/c13-6-2-7(10(16)8(14)3-6)11-9(15)1-5(4-20-11)12(17,18)19/h1-4H
• InChI Key： MGYLQKHJQSFMJL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 360.902044 g/mol
• Monoisotopic Mass: 358.904994 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 361.0
• XLogP3: 5.9
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-2-(2,3,5-trichlorophenyl)-5-(trifluoromethyl)pyridine

3-Chloro-2-(2,3,5-Trichlorophenyl)-5-(Trifluoromethyl)Pyridine: A Comprehensive Overview

3-Chloro-2-(2,3,5-trichlorophenyl)-5-(trifluoromethyl)pyridine, commonly referred to by its CAS number 1361671-08-0, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with chlorine atoms and a trifluoromethyl group at specific positions. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The synthesis of 3-Chloro-2-(2,3,5-trichlorophenyl)-5-(trifluoromethyl)pyridine involves a series of intricate chemical reactions that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. These developments have not only enhanced the scalability of production but also reduced the environmental footprint associated with its manufacturing.

One of the most notable features of this compound is its exceptional stability under diverse chemical and thermal conditions. This stability is attributed to the electron-withdrawing effects of the chlorine atoms and the trifluoromethyl group, which enhance the aromaticity of the pyridine ring. The compound's stability makes it an ideal candidate for use in high-performance materials, such as advanced polymers and coatings that require resistance to harsh environments.

Recent studies have highlighted the potential of 3-Chloro-2-(2,3,5-trichlorophenyl)-5-(trifluoromethyl)pyridine in pharmaceutical applications. Its unique electronic properties make it a promising lead compound for drug discovery programs targeting various diseases. Researchers have investigated its ability to interact with specific biological targets, such as enzymes and receptors, which has opened new avenues for therapeutic development.

In addition to its chemical properties, this compound exhibits remarkable optical properties that have garnered attention in the field of optoelectronics. The pyridine ring structure contributes to its strong absorption in the visible spectrum, making it a potential candidate for use in light-emitting diodes (LEDs) and solar cells. Recent experiments have demonstrated its ability to enhance the efficiency of these devices by improving charge transport properties.

The environmental impact of 3-Chloro-2-(2,3,5-trichlorophenyl)-5-(trifluoromethyl)pyridine has also been a subject of interest among scientists. Studies have shown that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is required to fully understand its long-term environmental behavior and degradation pathways.

In conclusion, 3-Chloro-2-(2,3,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No.: 1361671-08-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses and behaviors, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.